Cas no 436088-71-0 ((2-Chloro-benzyl)-pyridin-3-ylmethyl-amine)

• Product Name: (2-Chloro-benzyl)-pyridin-3-ylmethyl-amine
• CAS No: 436088-71-0
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• MDL: MFCD02609563
• CID: 3046036
• PubChem ID: 754833
• Update Time: 2025-09-24

(2-Chloro-benzyl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• 3-?Pyridinemethanamine, N-?[(2-?chlorophenyl)?methyl]?-
• N-[(2-chlorophenyl)methyl]-1-pyridin-3-ylmethanamine
• 436088-71-0
• N-(2-chlorobenzyl)-N-(3-pyridinylmethyl)amine
• SR-01000325669
• SR-01000325669-1
• STK386973
• AN-465/42165648
• Oprea1_596946
• [(2-chlorophenyl)methyl](pyridin-3-ylmethyl)amine
• Oprea1_653825
• SCHEMBL24069916
• 1-(2-chlorophenyl)-N-(pyridin-3-ylmethyl)methanamine
• AKOS000233157
• (2-Chloro-benzyl)-pyridin-3-ylmethyl-amine

• MDL： MFCD02609563
• Inchi： 1S/C13H13ClN2/c14-13-6-2-1-5-12(13)10-16-9-11-4-3-7-15-8-11/h1-8,16H,9-10H2
• InChI Key： COZWJDQWGHMDEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

(2-Chloro-benzyl)-pyridin-3-ylmethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines